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Compound of Interest

Compound Name: 2,2-Diiodopropane

Cat. No.: B106524 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling, use, and disposal of 2,2-diiodopropane.

Frequently Asked Questions (FAQs)
Q1: What is 2,2-diiodopropane and what are its primary hazards?

2,2-Diiodopropane (CAS No. 630-13-7) is a geminal diiodide used in organic synthesis,

notably for the formation of gem-dimethylcyclopropane rings.[1] It is a combustible liquid and is

harmful if swallowed, in contact with skin, or inhaled.[2] It can cause skin and serious eye

irritation, as well as respiratory irritation.[2]

Q2: What are the immediate first aid measures in case of exposure to 2,2-diiodopropane?

In case of any exposure, it is crucial to seek medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration.[4]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected

area with plenty of soap and water for at least 15 minutes.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[5]
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Ingestion: Do not induce vomiting. Rinse the mouth with water.[4]

Q3: What personal protective equipment (PPE) is mandatory when handling 2,2-
diiodopropane?

Appropriate PPE is essential to ensure safety. This includes:

Eye/Face Protection: Chemical safety goggles and a face shield.[6]

Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

concentration of vapors is high, a NIOSH-approved respirator with an organic vapor cartridge

is necessary.[7]

Q4: How should 2,2-diiodopropane be stored?

Store 2,2-diiodopropane in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight and sources of ignition.[5] It should be stored separately from

incompatible materials such as strong oxidizing agents and strong bases.[5]

Q5: What is the recommended method for the disposal of 2,2-diiodopropane waste?

2,2-Diiodopropane is a halogenated organic compound and must be disposed of as

hazardous waste.[8]

Collect waste in a designated, properly labeled, and sealed container for halogenated waste.

[8]

Do not mix with non-halogenated waste to avoid complicating the disposal process.[8]

Arrange for pickup and disposal by a licensed hazardous waste management company in

accordance with local, state, and federal regulations.[8]
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2,2-Diiodopropane is a key reagent in the synthesis of gem-dimethylcyclopropanes, often via

a modified Simmons-Smith reaction. Below are common issues and troubleshooting steps.

Issue 1: Low or No Yield in Simmons-Smith Cyclopropanation

Potential Cause Troubleshooting Step Rationale

Inactive Zinc Reagent

Use freshly prepared and

activated zinc-copper couple.

Consider using diethylzinc

(Furukawa modification) for

more reactive systems.[9]

The formation of the active

organozinc carbenoid is critical

for the reaction to proceed.[9]

Poor Quality of 2,2-

Diiodopropane

Use freshly distilled or high-

purity 2,2-diiodopropane.

Impurities can interfere with

the reaction.

Presence of Moisture

Ensure all glassware is oven-

dried and the reaction is

conducted under an inert

atmosphere (e.g., argon or

nitrogen).[9]

Organozinc reagents are

sensitive to moisture and will

decompose in its presence.[9]

Low Substrate Reactivity

Increase the reaction

temperature or switch to a

more reactive reagent system

like the Furukawa modification.

[9]

Electron-poor alkenes may

require more forcing conditions

to react.[10]

Issue 2: Formation of Side Products
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Side Product Minimization Strategy Explanation

Methylated Heteroatoms (e.g.,

alcohols)

Use a stoichiometric amount of

the Simmons-Smith reagent

and monitor the reaction

closely.[11]

The zinc carbenoid is

electrophilic and can react with

nucleophilic functional groups.

[11]

Rearrangement Products (with

allylic thioethers)

Use an excess of the

Simmons-Smith reagent.[12]

Excess reagent can favor the

desired cyclopropanation over

the competing[9][11]-

sigmatropic rearrangement.

[12]

Products of Reagent

Decomposition

Maintain the recommended

reaction temperature and

avoid overheating.[9]

Higher temperatures can lead

to the breakdown of the

organozinc intermediate.[9]

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup of 2,2-Diiodopropane

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Wear Appropriate PPE: Don chemical safety goggles, a face shield, a lab coat, and

chemical-resistant gloves.

Contain the Spill: Use an inert absorbent material like sand, vermiculite, or a commercial

sorbent to contain the spill.[5]

Absorb the Spill: Cover the spill with the absorbent material, working from the outside in to

prevent spreading.

Collect the Waste: Carefully scoop the absorbed material into a designated, labeled

container for halogenated hazardous waste.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone), followed by soap and water. All cleaning materials should be disposed of as
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hazardous waste.

Report the Spill: Report the incident to your institution's Environmental Health and Safety

(EHS) department.

Protocol 2: Decontamination of Glassware

Initial Rinse: In a fume hood, rinse the glassware with a suitable organic solvent (e.g.,

acetone) to remove the bulk of the 2,2-diiodopropane residue. Collect the rinsate as

halogenated hazardous waste.

Detergent Wash: Wash the glassware thoroughly with a laboratory detergent and warm

water.[13] Use a brush to scrub all surfaces.[13]

Rinse: Rinse the glassware multiple times with tap water, followed by a final rinse with

deionized water to remove any detergent residue.[14]

Drying: Allow the glassware to air dry or place it in a drying oven.

Data Presentation
Physical and Chemical Properties of 2,2-Diiodopropane

Property Value

CAS Number 630-13-7[15]

Molecular Formula C₃H₆I₂[15]

Molecular Weight 295.89 g/mol [15]

Appearance Colorless liquid

Boiling Point Data not readily available

Density Data not readily available

GHS Hazard Classification
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Hazard Class Hazard Statement

Flammable liquids (Category 4) H227: Combustible liquid[2]

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[2]

Acute toxicity, dermal (Category 4) H312: Harmful in contact with skin[2]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Acute toxicity, inhalation (Category 4) H332: Harmful if inhaled[2]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)
H335: May cause respiratory irritation[2]
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Start: Handling 2,2-Diiodopropane
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Caption: Workflow for the safe handling of 2,2-diiodopropane.
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Start: Waste Generation

Collect Waste in a
Designated Container
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'Halogenated Hazardous Waste'
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Ventilated Area

Contact EHS for Pickup

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2,2-diiodopropane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diiodopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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